Cas no 16275-01-7 (1H-Indene, 1-(phenylmethyl)-)

• Product Name: 1H-Indene, 1-(phenylmethyl)-
• CAS No: 16275-01-7
• MF: C₁₆H₁₄
• MW: 206.282364368439
• MDL: MFCD00034271
• CID: 1342581
• PubChem ID: 529442
• Update Time: 2025-04-20

1H-Indene, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-(phenylmethyl)-
• 1-BENZYLINDENE
• 16275-01-7
• 1H-Indene, 1-phenylmethyl
• E86965
• 1-Benzylinden
• MFCD00034271
• 1-benzyl-1H-indene
• N'-Acetyl-2-(3-pyridinyl)-1,3-thiazole-4-carbohydrazide
• AKOS024324413

• MDL： MFCD00034271
• Inchi： 1S/C16H14/c1-2-6-13(7-3-1)12-15-11-10-14-8-4-5-9-16(14)15/h1-11,15H,12H2
• InChI Key： NBHBNYRLTADHQY-UHFFFAOYSA-N
• SMILES： C1(C=CC2C=CC=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0